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Compound of Interest

4-(2-Methoxy-4-
Compound Name:
methylphenoxy)piperidine

CAS No.: 883543-21-3

Cat. No.: B1627808

Get Quote

\ J

CAS Number: 883543-21-3 Classification: Advanced Pharmaceutical Intermediate (API
Building Block) Primary Application: Diacylglycerol Kinase Alpha (DGK

) Inhibitors; GPCR Ligand Synthesis[1]

Part 1: Executive Summary & Strategic Utility

4-(2-Methoxy-4-methylphenoxy)piperidine (CAS 883543-21-3) is a specialized heterocyclic
building block utilized in the synthesis of next-generation immunotherapeutics and central
nervous system (CNS) agents.[1] Unlike commodity intermediates, this compound serves as a
critical pharmacophore scaffold, introducing a Creosol-derived aryloxy moiety into larger drug
candidates.

Its primary strategic value lies in its role as a precursor for DGK

inhibitors, a novel class of drugs designed to reverse T-cell exhaustion in the tumor
microenvironment.[1] The 2-methoxy-4-methylphenoxy group provides specific steric and
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electronic properties that enhance ligand binding affinity compared to unsubstituted phenoxy
analogs.[1]

Key Technical Specifications

Property Specification
CAS Number 883543-21-3
C
Molecular Formula H
NO
Molecular Weight 221.30 g/mol
Exact Mass 221.1416

White to off-white crystalline solid or viscous oil

Appearance
(free base)
B Soluble in DMSO, Methanol, DCM; Sparingly
Solubility ]
soluble in water
pKa (Calculated) ~9.8 (Piperidine nitrogen)
LogP (Predicted) 24-28

Part 2: Chemical Architecture & Synthesis
Protocols|[1]
Structural Logic

The molecule consists of a piperidine ring linked via an ether bridge to a 2-methoxy-4-
methylphenyl (creosol) ring.[1]

» Piperidine Moiety: Provides basicity and solubility; serves as the "linker" to the core drug
scaffold (e.g., quinolone or urea).

o Ether Linkage: Offers rotational freedom while maintaining a specific distance between the
basic nitrogen and the aromatic ring.[1]
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e Creosol Ring: The methoxy group at the ortho position and methyl at the para position create
a unique electronic signature, often used to optimize metabolic stability (blocking para-
hydroxylation) and receptor selectivity.

Validated Synthesis Workflow

The synthesis typically employs a Mitsunobu Coupling or Nucleophilic Aromatic Substitution (S

Ar) strategy. The S

Ar route is preferred for scale-up due to atom economy, though it requires an activated
electrophile.[1]

Protocol A: S

Ar Strategy (Scalable)

» Reagents: N-Boc-4-mesyloxypiperidine, 2-Methoxy-4-methylphenol (Creosol), Cs
CO
, DMFE.[1]

o Conditions: 80-100°C, 12-24 hours.[1]

Step-by-Step Methodology:

Activation: Dissolve N-Boc-4-hydroxypiperidine in DCM/TEA and treat with Methanesulfonyl
chloride (MsCl) at 0°C to generate the mesylate.

e Coupling: In a separate vessel, dissolve 2-Methoxy-4-methylphenol (1.1 eq) in dry DMF. Add
Cesium Carbonate (2.0 eq) and stir for 30 min to generate the phenoxide anion.

o Substitution: Add the mesylate solution dropwise to the phenoxide mixture. Heat to 90°C
under N

atmosphere. Monitor by TLC/LC-MS for disappearance of mesylate.

o Workup: Quench with water, extract with EtOAc. Wash organic layer with 1N NaOH (to
remove unreacted phenol) and brine.
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» Deprotection: Dissolve the intermediate in 1,4-Dioxane/HCI (4M) or DCM/TFA (1:1). Stir at
RT for 2 hours.

« Isolation: Evaporate solvent. Basify with sat. NaHCO

and extract with DCM to obtain the free base (CAS 883543-21-3).[1]

Visualization: Synthesis Pathway
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Figure 1: Convergent synthesis route via mesylate displacement and acid deprotection.

Part 3: Applications in Drug Discovery[1][5]

Mechanism of Action: DGK Inhibition

Recent patent literature (W0O2021105115A1) identifies CAS 883543-21-3 as a critical
intermediate for Diacylglycerol Kinase Alpha (DGK

) inhibitors.[1]
e Target: DGK

phosphorylates Diacylglycerol (DAG) to Phosphatidic Acid (PA).

e Immune Modulation: In T-cells, high DAG levels are essential for TCR signaling and
activation (via Ras/ERK pathways). Tumors upregulate DGK

to deplete DAG, inducing T-cell anergy (exhaustion).[1]

» Role of CAS 883543-21-3: The piperidine nitrogen binds to the kinase hinge region or
solvent-exposed area, while the methoxy-methyl-phenoxy tail occupies a hydrophobic
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pocket, conferring selectivity over other DGK isoforms.[1]

Visualization: Pharmacophore Logic
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Figure 2: Pharmacophore mapping of the intermediate within the context of DGK
inhibition.[1]

Part 4: Quality & Analytical Standards

To ensure suitability for pharmaceutical research, the compound must meet rigorous purity

standards.
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Analytical Profile (Expected)

e HNMR (400 MHz, CDCI

):

[¢]

6.80 (d, 1H, Ar-H), 6.65 (s, 1H, Ar-H), 6.60 (d, 1H, Ar-H).

o

4.30 (m, 1H, O-CH-Piperidine).[1]

[e]

3.80 (s, 3H, O-CH
).

o 3.10 (m, 2H, Piperidine-H).

o 2.70 (m, 2H, Piperidine-H).

o 2.25(s, 3H, Ar-CH

).

e HPLC Purity: >98.0% (Area %).
e Impurities to Monitor:

o Residual Phenol: 2-Methoxy-4-methylphenol (Toxic, must be <0.1%).[1]

o N-Boc Intermediate: Incomplete deprotection.

Part 5: Safety & Handling

Signal Word: WARNING
e Hazard Statements:
o H315: Causes skin irritation.[1][2][3]
o H319: Causes serious eye irritation.[1][3]

o H335: May cause respiratory irritation.[1][2][3]
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e Handling Protocol:
o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

o Ventilation: Handle within a certified chemical fume hood to avoid inhalation of dust or
aerosols.[1]

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of
the secondary amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 45744-18-1|2-Hydroxybenzimidamide|BLD Pharm [bldpharm.com]

2. sodium lauryl sulfate, 151-21-3 [thegoodscentscompany.com]

3. 4-(2-Methoxyphenyl)piperidine | C12H17NO | CID 544738 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. molcore.com [molcore.com]

To cite this document: BenchChem. [Technical Monograph: 4-(2-Methoxy-4-
methylphenoxy)piperidine]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.bldpharm.com/products/45744-18-1.html
https://www.bldpharm.com/products/45744-18-1.html
https://www.benchchem.com/product/b1627808/docs?utm_src=pdf-body#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.bldpharm.com/products/45744-18-1.html
https://www.bldpharm.com/products/45744-18-1.html
https://www.benchchem.com/product/b1627808/docs?utm_src=pdf-body#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.bldpharm.com/products/45744-18-1.html
https://www.molcore.com/product/1220029-32-2
https://www.benchchem.com/product/b1627808?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/45744-18-1.html
https://www.thegoodscentscompany.com/data/rw1000091.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Methoxyphenyl_piperidine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_2-Methoxyphenyl_piperidine
https://www.molcore.com/product/1220029-32-2
https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-methylphenoxy-piperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1627808/docs#technical-monograph-4-2-methoxy-4-
methylphenoxy-piperidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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